2-Cyclopropyl-4-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidine

• IUPAC Name: 2-cyclopropyl-4-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidine
• InChI: InChI=1S/C17H22N6O/c1-12-9-15(21-17(20-12)13-3-4-13)23-7-5-22(6-8-23)14-10-16(24-2)19-11-18-14/h9-11,13H,3-8H2,1-2H3
• InChI Key: UVEBRPGBEFCAAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2CC2)N3CCN(CC3)C4=CC(=NC=N4)OC
• Molecular Formula: C17H22N6O
• Molecular Weight: 326.4 g/mol

Description

The compound “2-Cyclopropyl-4-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidine” is a complex organic molecule that contains several functional groups. It has a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, a methoxy group attached to the pyrimidine ring, a piperazine ring, which is a six-membered ring with two nitrogen atoms, and a cyclopropyl group, which is a three-membered carbon ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or patents describing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and rings. The exact structure would depend on the specific arrangement and orientation of these groups in the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific functional groups present in the molecule. For example, the methoxy group might be susceptible to demethylation reactions, and the pyrimidine ring might undergo reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific functional groups and their arrangement in the molecule. For example, the presence of the polar methoxy group and the nitrogen atoms in the pyrimidine and piperazine rings would likely make the compound somewhat polar and capable of forming hydrogen bonds.

Mechanism of Action

Without specific information on what this compound is used for, it’s difficult to provide a mechanism of action. If it’s a drug, the mechanism would depend on the specific biological target of the drug.

Future Directions

The future research directions for this compound would depend on its current uses and the results of any preliminary studies. If it’s a drug, future research might focus on improving its efficacy, reducing side effects, or finding new therapeutic applications.